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Compound of Interest

Compound Name: 4-Methylbenzoxazole

Cat. No.: B175800

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methylbenzoxazole, a heterocyclic aromatic organic compound, serves as a valuable
scaffold in medicinal chemistry and materials science. Its structure, consisting of a benzene
ring fused to a 4-methyloxazole ring, imparts unique physicochemical properties that make it an
attractive starting material for the synthesis of more complex, biologically active molecules.
This technical guide provides a comprehensive overview of the chemical structure, IUPAC
nomenclature, physicochemical properties, and a detailed experimental protocol for the
synthesis of 4-Methylbenzoxazole.

Chemical Structure and IUPAC Name

The chemical structure of 4-Methylbenzoxazole is characterized by a bicyclic system where a
benzene ring is fused to the 'd' side of a 4-methyloxazole ring.

IUPAC Name: 4-methyl-1,3-benzoxazole[1]

Chemical Formula: CsH7NO

Physicochemical and Spectral Data
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A summary of the key physicochemical and spectral properties of 4-Methylbenzoxazole is
presented below. This data is essential for its characterization and application in various
experimental settings.

Property Value Source
Molecular Weight 133.15 g/mol PubChem[1]
Appearance Colorless to yellow liquid ChemicalBook
Boiling Point 206.5 £ 9.0 °C (Predicted) ChemicalBook
Density 1.149 + 0.06 g/cm? (Predicted) = ChemicalBook
LogP 2.050 (Estimated) ChemicalBook
pKa 1.50 + 0.30 (Predicted) ChemicalBook

o (ppm): 7.95 (s, 1H), 7.40 (d,

J=7.9 Hz, 1H), 7.23 (t, J=7.8 The Royal Society of
Hz, 1H), 7.08 (d, J=7.6 Hz, Chemistry

1H), 2.59 (s, 3H)

1H NMR (CDCls, 400 MHz)

3 (ppm): 151.4, 149.3, 141.2,
13C NMR (CDCls, 100 MHz) 129.6, 124.9, 119.8, 109.2,
16.1

The Royal Society of
Chemistry

Experimental Protocols: Synthesis of 4-
Methylbenzoxazole

The synthesis of 4-Methylbenzoxazole can be achieved through the condensation of 2-amino-
3-methylphenol with a suitable one-carbon electrophile, such as triethyl orthoformate, followed
by cyclization. This method is a common and effective way to form the benzoxazole ring
system.

General Procedure for the Synthesis of 4-
Methylbenzoxazole

This protocol is based on established methods for benzoxazole synthesis.
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Materials:

e 2-Amino-3-methylphenol

o Triethyl orthoformate

o Catalytic amount of a strong acid (e.g., p-toluenesulfonic acid)

e Anhydrous solvent (e.g., toluene or xylene)

e Sodium bicarbonate solution (saturated)

e Brine (saturated sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate

» Organic solvents for extraction and chromatography (e.g., ethyl acetate, hexane)

Equipment:

¢ Round-bottom flask

o Reflux condenser

» Heating mantle with a magnetic stirrer

e Separatory funnel

 Rotary evaporator

o Chromatography column

Procedure:

e To a solution of 2-amino-3-methylphenol (1.0 eq) in a suitable anhydrous solvent such as
toluene, add triethyl orthoformate (1.2 eq).

e Add a catalytic amount of p-toluenesulfonic acid (0.05 eq) to the reaction mixture.
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o Heat the mixture to reflux for 3-4 hours. The progress of the reaction can be monitored by
thin-layer chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature.
e Wash the reaction mixture with a saturated solution of sodium bicarbonate, followed by brine.
o Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

« Filter off the drying agent and concentrate the organic layer under reduced pressure using a
rotary evaporator.

e The crude product can be purified by column chromatography on silica gel using a mixture of
hexane and ethyl acetate as the eluent to afford pure 4-Methylbenzoxazole.

Synthesis Workflow

The following diagram illustrates the general synthetic workflow for the preparation of 4-
Methylbenzoxazole.
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Caption: Synthetic workflow for 4-Methylbenzoxazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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